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Compound of Interest

Compound Name: Methyl 4-ethylbenzoate

Cat. No.: B1265719

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
experimental protocols for boiling point determination, and synthesis of Methyl 4-

ethylbenzoate. This document is intended to serve as a valuable resource for professionals in
research and development.

Physicochemical Data of Methyl 4-ethylbenzoate

The following table summarizes the key quantitative data for Methyl 4-ethylbenzoate,
facilitating easy reference and comparison.
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Property Value Unit Notes

Boiling Point 238.20[1] °C at 760 mmHg
(estimated)

105-107 °C at 15 mmHg

Molecular Weight 164.20 g/mol

Density 1.025 g/cm3

Flash Point 103.20 °C (estimated)[1]

Water Solubility 233.3 mg/L at 25 °C (estimated)[1]

logP (o/w) 3.190 (estimated)[1]

Colorless to pale
Appearance o
yellow liquid

Experimental Protocols

Accurate determination of the boiling point is crucial for the characterization and purification of
chemical compounds. Below are detailed methodologies for two common experimental
procedures.

Boiling Point Determination via the Capillary Method
(Micro Method)

This method is suitable for small sample volumes.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)

Thermometer

Small test tube

Capillary tube (sealed at one end)
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o Sample of Methyl 4-ethylbenzoate

Procedure:

A small amount of Methyl 4-ethylbenzoate is placed into the small test tube.

o The capillary tube, with its open end downwards, is placed into the test tube containing the
liquid.

e The test tube is attached to the thermometer and placed in the Thiele tube containing
heating oil.

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

o Heating is continued until a steady stream of bubbles is observed.
e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Boiling Point Determination via Distillation

This method is suitable for larger sample volumes and also serves as a purification technique.
Apparatus:

« Distillation flask

e Condenser

¢ Receiving flask

e Thermometer and adapter

o Heating mantle or oil bath

» Boiling chips
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o Sample of Methyl 4-ethylbenzoate
Procedure:

o The distillation flask is charged with Methyl 4-ethylbenzoate and a few boiling chips to
ensure smooth boiling.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

e The heating mantle is turned on, and the liquid is heated to its boiling point.

 As the liquid boils, the vapor will rise, and upon reaching the condenser, it will cool and
liquefy, dripping into the receiving flask.

o The temperature is recorded when it stabilizes, which corresponds to the boiling point of the
substance. This temperature should remain constant throughout the distillation of the pure
compound.

Synthesis of Methyl 4-ethylbenzoate

Methyl 4-ethylbenzoate is synthesized via the Fischer esterification of 4-ethylbenzoic acid
with methanol, using a strong acid catalyst such as sulfuric acid. The reaction is reversible and
is driven to completion by using an excess of the alcohol or by removing water as it is formed.

Fischer Esterification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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